Cas no 2227198-22-1 (trans-3-(trifluoromethyl)cyclobutanamine hydrochloride)

• Product Name: trans-3-(trifluoromethyl)cyclobutanamine hydrochloride
• CAS No: 2227198-22-1
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• CID: 4761159
• PubChem ID: 119031446
• Update Time: 2026-02-26

trans-3-(trifluoromethyl)cyclobutanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• SB18631
• cis-3-(Trifluoromethyl)cyclobutan-1-amine hydrochloride
• trans-3-(Trifluoromethyl)cyclobutan-1-amine hydrochloride
• trans-3-(trifluoromethyl)cyclobutanamine hydrochloride
• BS-44496
• AT26785
• PS-20455
• CS-0051645
• SY344490
• trans-3-(Trifluoromethyl)cyclobutan-1-aminehydrochloride
• EN300-22210368
• CSLJNSSCBKHZQN-UHFFFAOYSA-N
• (1r,3r)-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• DB-429593
• CPD19822
• EN300-6731341
• SCHEMBL23190151
• trans-3-(Trifluoromethyl)cyclobutanamine HCl
• cis-3-(trifluoromethyl)cyclobutanamine;hydrochloride
• MFCD31705731
• 1803601-06-0
• 3-(trifluoromethyl)cyclobutan-1-amine;hydrochloride
• SCHEMBL25205572
• EN300-213745
• P12184
• 3-(Trifluoromethyl)cyclobutanamine Hydrochloride
• 2227198-26-5
• cis-3-(Trifluoromethyl)cyclobutanamine hydrochloride
• MFCD28714563
• AT10384
• 2227198-22-1
• MFCD31705732
• AKOS037644339
• CIS-3-(TRIFLUOROMETHYL)CYCLOBUTAN-1-AMINE HCL
• SY201841
• AS-51236
• (1s,3s)-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• SY324123

• Inchi： 1S/C5H8F3N.ClH/c6-5(7,8)3-1-4(9)2-3;/h3-4H,1-2,9H2;1H
• InChI Key： CSLJNSSCBKHZQN-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CC(C1)N)(F)F

Computed Properties

• Exact Mass: 175.0375615g/mol
• Monoisotopic Mass: 175.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on trans-3-(trifluoromethyl)cyclobutanamine hydrochloride

Introduction to trans-3-(trifluoromethyl)cyclobutanamine hydrochloride (CAS No. 2227198-22-1)

trans-3-(trifluoromethyl)cyclobutanamine hydrochloride, with the CAS number 2227198-22-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and pharmacological properties. The presence of a trifluoromethyl group in its molecular structure contributes to its distinct chemical behavior and potential biological activity, making it a subject of extensive research and development.

The compound's structure, featuring a cyclobutane ring substituted with a trifluoromethyl group and an amine functional group, positions it as a versatile intermediate in synthetic chemistry. The amine moiety can engage in various chemical reactions, including nucleophilic substitutions and condensations, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorinated aromatic or heterocyclic systems. The cyclobutane ring in trans-3-(trifluoromethyl)cyclobutanamine hydrochloride offers a rigid scaffold that can be modified further to develop more complex molecules. This structural motif has been explored in various drug candidates, demonstrating its potential in modulating biological pathways.

The hydrochloride salt form of this compound ensures improved solubility and stability, which are essential for pharmaceutical applications. This form is particularly advantageous for formulation into oral or injectable medications, where bioavailability and shelf-life are critical considerations. The enhanced solubility also facilitates easier handling and dosing in clinical settings.

One of the most compelling aspects of trans-3-(trifluoromethyl)cyclobutanamine hydrochloride is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to develop molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain enzymes involved in cancer progression. The trifluoromethyl group's ability to influence electronic properties and metabolic pathways makes it particularly valuable in this context.

The synthesis of trans-3-(trifluoromethyl)cyclobutanamine hydrochloride involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced synthetic methodologies, such as cross-coupling reactions and transition metal catalysis, have been employed to construct the cyclobutane core with high precision. These techniques not only ensure high yields but also allow for the introduction of various substituents at specific positions within the ring.

The pharmacological profile of trans-3-(trifluoromethyl)cyclobutanamine hydrochloride has been studied extensively in both in vitro and in vivo models. Initial investigations have revealed its potential as an antagonist or agonist for certain receptors or ion channels. The trifluoromethyl group's influence on binding affinity and selectivity has been particularly noted, suggesting that this compound could be tailored for specific therapeutic applications.

In addition to its pharmacological significance, trans-3-(trifluoromethyl)cyclobutanamine hydrochloride has found applications in materials science and agrochemicals. Its unique structural features make it a valuable precursor for designing novel materials with enhanced properties such as thermal stability and chemical resistance. Furthermore, fluorinated compounds are increasingly being explored as components of advanced agrochemical formulations due to their improved efficacy and environmental compatibility.

The future prospects for trans-3-(trifluoromethyl)cyclobutanamine hydrochloride are promising, with ongoing research aimed at expanding its applications across multiple domains. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic profiles. As computational chemistry tools continue to advance, virtual screening methods will play a pivotal role in identifying new analogs with optimized properties.

The regulatory landscape for this compound is also evolving, with increasing emphasis on green chemistry principles and sustainable synthesis methods. Efforts are underway to develop more environmentally friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with global trends toward sustainable pharmaceutical development.

In conclusion, trans-3-(trifluoromethyl)cyclobutanamine hydrochloride (CAS No. 2227198-22-1) represents a fascinating compound with diverse applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features, coupled with its synthetic versatility, make it a valuable asset for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand further, solidifying its importance in modern chemistry.